Cas no 2137507-48-1 (2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide)

2-(2-Amino-1H-imidazol-1-yl)-N,N-diethylpropanamide is a specialized organic compound featuring an imidazole core with an amino substituent and a diethylpropanamide side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both amino and amide functional groups enhances its versatility in nucleophilic and condensation reactions. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its sensitivity, requiring appropriate storage and handling protocols to maintain stability and purity.
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide structure
2137507-48-1 structure
Product Name:2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide
CAS No:2137507-48-1
MF:C10H18N4O
MW:210.276121616364
CID:6323504
PubChem ID:165848253
Update Time:2025-05-20

2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide
    • 2137507-48-1
    • EN300-1110092
    • Inchi: 1S/C10H18N4O/c1-4-13(5-2)9(15)8(3)14-7-6-12-10(14)11/h6-8H,4-5H2,1-3H3,(H2,11,12)
    • InChI Key: MGBWRGZQQIYBSA-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N1C=CN=C1N)N(CC)CC

Computed Properties

  • Exact Mass: 210.14806121g/mol
  • Monoisotopic Mass: 210.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.2Ų

2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide Pricemore >>

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Additional information on 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide

Comprehensive Overview of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide (CAS No. 2137507-48-1)

The compound 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide, identified by its CAS number 2137507-48-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a diethylpropanamide moiety, makes it a promising candidate for various applications, including drug development and enzyme inhibition studies. Researchers are particularly interested in its potential to modulate biological pathways, given the presence of the amino-imidazole functional group, which is known for its role in heterocyclic chemistry.

In recent years, the demand for novel imidazole derivatives has surged, driven by their versatility in medicinal chemistry. 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide stands out due to its balanced hydrophilicity and lipophilicity, which enhances its bioavailability. This property is critical for oral drug formulations, a topic frequently searched by professionals in the field. The compound's CAS no. 2137507-48-1 is often queried in databases like PubChem and Reaxys, reflecting its growing relevance in academic and industrial settings.

One of the most searched questions related to this compound is its synthetic route and mechanism of action. Current literature suggests that 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide can be synthesized via multi-step organic reactions, including condensation and amidation processes. Its imidazole core is particularly noteworthy, as it mimics natural histidine residues, enabling interactions with biological targets such as receptors and enzymes. This aligns with the rising interest in small-molecule therapeutics, a trending topic in pharmaceutical research.

Another area of interest is the compound's potential in neurological research. The amino-imidazole group has been linked to modulation of neurotransmitter systems, making CAS no. 2137507-48-1 a subject of studies exploring treatments for cognitive disorders. Searches for "imidazole-based neuroprotective agents" have increased, highlighting the public's focus on mental health and neurodegenerative diseases. This compound's structural features position it as a viable candidate for further investigation in this domain.

From a commercial perspective, 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide is often discussed in the context of patent filings and intellectual property. Its unique chemical properties have led to its inclusion in several proprietary formulations, particularly in the realm of targeted drug delivery. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the demand for high-purity intermediates. This trend is reflected in search engine queries, where terms like "buy CAS 2137507-48-1" or "suppliers of imidazole derivatives" are common.

In summary, 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylpropanamide (CAS No. 2137507-48-1) represents a fascinating intersection of chemistry and biology. Its applications span drug discovery, neurological research, and industrial synthesis, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing precision medicine and biochemical innovation.

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